Cas no 18926-46-0 (5-methoxy-3h-1-benzothiophen-2-one)

• Product Name: 5-methoxy-3h-1-benzothiophen-2-one
• CAS No: 18926-46-0
• MF: C₉H₈O₂S
• MW: 180.223621368408
• CID: 1382413
• PubChem ID: 46835649
• Update Time: 2025-04-20

5-methoxy-3h-1-benzothiophen-2-one Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3H-1-benzothiophen-2-one
• 5-methoxybenzo&lt
• b&gt
• thiophen-2(3H)-one
• PubChem17715
• CTK8C6653
• KB-73573
• 5-Methoxy-3H-benzo[b]thiophen-2-one
• 5-methoxybenzo[b]thiophen-2(3H)-one
• 5-methoxybenzo< b> thiophen-2(3H)-one
• 18926-46-0
• AKOS015852205
• DTXSID50676512
• 5-Methoxy-1-benzothiophen-2(3H)-one
• 5-methoxy-3h-1-benzothiophen-2-one

• Inchi： 1S/C9H8O2S/c1-11-7-2-3-8-6(4-7)5-9(10)12-8/h2-4H,5H2,1H3
• InChI Key： GRAFPNNPHKWJMQ-UHFFFAOYSA-N
• SMILES： S1C(CC2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 180.02450067g/mol
• Monoisotopic Mass: 180.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles